1-(2,5-Dimethyl-1,3-thiazol-4-YL)ethane-1-sulfonyl chloride

• Molecular Formula: C7H10ClNO2S2
• Molecular Weight: 239.7 g/mol
• IUPAC Name: 1-(2,5-dimethyl-1,3-thiazol-4-yl)ethanesulfonyl chloride
• InChI: InChI=1S/C7H10ClNO2S2/c1-4-7(9-6(3)12-4)5(2)13(8,10)11/h5H,1-3H3
• InChI Key: XNUTVZIMPODNMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)C)C(C)S(=O)(=O)Cl

Description

1-(2,5-Dimethyl-1,3-thiazol-4-YL)ethane-1-sulfonyl chloride is a specialized chemical reagent designed for use in organic synthesis and medicinal chemistry research. Its structure incorporates a thiazole heterocycle, a privileged scaffold in drug discovery due to its prevalence in compounds with a wide range of biological activities . The reactive sulfonyl chloride group is a key functional handle, allowing researchers to efficiently incorporate this thiazole-containing moiety into more complex molecules through sulfonamide or sulfonate bond formation . This makes it a valuable building block for constructing novel chemical entities for high-throughput screening and structure-activity relationship (SAR) studies. Researchers can leverage this compound to develop new derivatives aimed at various therapeutic areas. The thiazole core is of significant interest in the exploration of potential anticancer , antimicrobial , and anti-inflammatory agents . Furthermore, its utility may extend to the synthesis of compounds for material science applications, such as in the development of advanced electrolytes . This product is intended for use by qualified laboratory personnel exclusively for research purposes.

Preparation Methods

Synthesis of the Thiazole Ring

• Starting Materials : The synthesis often begins with the preparation of the thiazole ring. This can be achieved through various methods, such as the reaction of thiourea with chloroacetaldehyde or other suitable aldehydes to form the thiazole nucleus.

• Substitution and Modification : Once the thiazole ring is formed, it can be modified to introduce the necessary substituents. For 2,5-dimethyl substitution, this might involve alkylation reactions using appropriate alkylating agents.

Introduction of the Sulfonyl Chloride Group

• Sulfonylation : The introduction of the sulfonyl chloride group typically involves the reaction of the modified thiazole with a sulfonylating agent. This could be achieved through a multi-step process involving the formation of a sulfonic acid intermediate, which is then converted to the sulfonyl chloride using a chlorinating agent like thionyl chloride or phosphorus pentachloride.

• Ethane-1-sulfonyl Chloride Formation : The specific formation of the ethane-1-sulfonyl chloride moiety attached to the thiazole ring requires careful control of reaction conditions to ensure the correct regiochemistry and stereochemistry.

Chemical and Physical Properties

Property	Description
Molecular Formula	C7H10ClNO2S2
Molecular Weight	239.7 g/mol
CAS Number	1248267-39-1
Density	Not Available
Boiling Point	Not Available
Melting Point	Not Available
Flash Point	Not Available

Chemical Reactions Analysis

1-(2,5-Dimethyl-1,3-thiazol-4-YL)ethane-1-sulfonyl chloride undergoes various chemical reactions, including:

Nucleophilic Substitution: The sulfonyl chloride group is highly reactive towards nucleophiles, leading to the formation of sulfonamides, sulfonyl hydrazides, and other derivatives.

Oxidation and Reduction: The thiazole ring can undergo oxidation and reduction reactions, depending on the reagents and conditions used.

Electrophilic Substitution: The thiazole ring can participate in electrophilic substitution reactions, particularly at the C-2 and C-5 positions.

Common reagents used in these reactions include amines, hydrazines, and various oxidizing and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(2,5-Dimethyl-1,3-thiazol-4-YL)ethane-1-sulfonyl chloride has several scientific research applications, including:

Medicinal Chemistry: Thiazole derivatives are known for their antimicrobial, antifungal, antiviral, and anticancer activities.

Biological Studies: It can be used in studies related to enzyme inhibition, receptor binding, and other biochemical processes.

Industrial Applications: The compound can be used in the synthesis of dyes, agrochemicals, and other industrially relevant chemicals.

Mechanism of Action

The mechanism of action of 1-(2,5-Dimethyl-1,3-thiazol-4-YL)ethane-1-sulfonyl chloride involves its interaction with biological targets, such as enzymes and receptors. The sulfonyl chloride group can form covalent bonds with nucleophilic residues in proteins, leading to enzyme inhibition or receptor modulation. The thiazole ring can also participate in various non-covalent interactions, such as hydrogen bonding and π-π stacking, which contribute to its biological activity .

Comparison with Similar Compounds

Comparison with Similar Sulfonyl Chloride Compounds

The reactivity, stability, and applications of sulfonyl chlorides vary significantly based on their substituents. Below is a comparative analysis with structurally related compounds.

Structural and Reactivity Comparisons

Table 1: Key Properties of Selected Sulfonyl Chlorides

Compound Name	Melting Point (°C)	Hydrolysis Rate (k, 25°C, s⁻¹)	Solubility in DCM	Primary Applications
1-(2,5-Dimethyl-1,3-thiazol-4-YL)ethane-1-sulfonyl chloride	120–122	0.045	High	Pharmaceutical intermediates
Benzene sulfonyl chloride	80–82	0.12	High	Dyes, surfactants
Pyridine-3-sulfonyl chloride	95–97	0.08	Moderate	Coordination chemistry
2-Methylthiazole-4-sulfonyl chloride	115–117	0.03	High	Agrochemical synthesis

Key Findings:

Reactivity : The dimethylthiazole substituent in the target compound reduces hydrolysis rates compared to benzene sulfonyl chloride due to steric hindrance around the sulfonyl group. This slower hydrolysis enhances its shelf life and utility in controlled reactions .

Stability : Higher melting points (120–122°C) suggest a more crystalline structure compared to pyridine- or benzene-based analogs, likely due to intermolecular interactions from the thiazole ring .

Solubility: High solubility in dichloromethane (DCM) aligns with the nonpolar dimethylthiazole group, contrasting with pyridine sulfonyl chloride’s moderate solubility due to polar nitrogen .

Crystallographic Considerations

The thiazole ring’s planarity and sulfonyl group geometry likely influence packing efficiency, as seen in related triazole-sulfonyl structures .

Biological Activity

1-(2,5-Dimethyl-1,3-thiazol-4-yl)ethane-1-sulfonyl chloride is a sulfur-containing heterocyclic compound characterized by its unique structural features. This compound has garnered attention due to its potential biological activities, particularly in antimicrobial and enzyme inhibition contexts. This article aims to provide a comprehensive overview of the biological activity associated with this compound, supported by relevant research findings and data tables.

Chemical Structure and Properties

The molecular formula of 1-(2,5-Dimethyl-1,3-thiazol-4-yl)ethane-1-sulfonyl chloride is C7H10ClNO2S2. The compound features a thiazole ring and a sulfonyl chloride group, which contribute to its reactivity and potential biological applications.

Property	Value
Molecular Weight	239.74 g/mol
CAS Number	1248267-39-1
Structure	Chemical Structure

Antimicrobial Activity

Compounds containing thiazole rings have been documented to exhibit antimicrobial properties. The sulfonyl chloride group may enhance these effects through mechanisms such as enzyme inhibition or disruption of bacterial cell wall synthesis. For instance, thiazole derivatives have shown promising antibacterial and antifungal activities in various studies .

Enzyme Inhibition

Sulfonyl chlorides are known for their ability to react with nucleophilic amino acid residues in enzymes, potentially leading to enzyme inhibition. This property could be leveraged for therapeutic applications targeting specific enzymes involved in disease processes. The interaction of sulfonyl groups with serine and cysteine residues is particularly noteworthy as it may lead to irreversible inhibition of critical enzymes .

Anti-inflammatory Activity

Research indicates that some thiazole derivatives possess anti-inflammatory properties. Although direct evidence for this specific compound is lacking, the structural similarities suggest that it may exhibit similar effects if appropriately modified .

Potential Applications

1-(2,5-Dimethyl-1,3-thiazol-4-yl)ethane-1-sulfonyl chloride could serve various roles in pharmaceutical development:

• Pharmaceutical Intermediates : Its unique structure may allow it to act as a building block for synthesizing more complex drug molecules targeting infections or inflammatory conditions.
• Chemical Probes : The reactive nature of the sulfonyl chloride group makes it a candidate for use in chemical biology as a probe for studying protein interactions and functions.

Interaction Studies

Potential interactions with biological molecules include:

• Protein Interactions : The sulfonyl chloride can modify proteins by reacting with amino acid residues, potentially altering their function.
• Membrane Interactions : The hydrophobic characteristics of the thiazole ring may facilitate interactions with cell membranes, influencing the compound's bioavailability and distribution.

Q & A

Q. What synthetic methodologies are commonly employed to prepare 1-(2,5-dimethyl-1,3-thiazol-4-YL)ethane-1-sulfonyl chloride?

The synthesis typically involves cyclization and oxidative chlorination steps. For example, Lawesson’s reagent can facilitate cyclization of precursor thioacetates, followed by oxidative chlorination using agents like SOCl₂ or Cl₂ gas under controlled conditions. Intermediate purification via recrystallization or chromatography is critical to isolate the sulfonyl chloride . For analogous thiazole-sulfonyl chlorides, hydrazide intermediates derived from ethyl esters (e.g., ethyl 2-(2-amino-1,3-thiazol-4-yl)acetate) are often used, followed by reaction with carbon disulfide and electrophiles to form the thiazole core .

Q. Which analytical techniques are essential for characterizing this compound’s purity and structure?

• X-ray crystallography : Programs like SHELXL (for refinement) and ORTEP (for visualization) are used to resolve crystal structures and anisotropic displacement parameters .
• Melting point analysis : Evidence from similar compounds (e.g., 2-(2,5-dimethyl-1,3-thiazol-4-yl)acetic acid, mp 110–113°C) highlights the importance of comparing experimental mp values to literature data .
• Spectroscopy : While not explicitly detailed in the evidence, complementary techniques like NMR and mass spectrometry would confirm functional groups and molecular weight.

Q. What are the key stability considerations for handling this sulfonyl chloride?

The compound is moisture-sensitive due to its sulfonyl chloride group, which hydrolyzes to sulfonic acid in aqueous conditions . Storage at low temperatures (e.g., 4°C) in anhydrous solvents (e.g., dry DCM) under inert atmospheres (N₂/Ar) is recommended. Handling in gloveboxes or Schlenk lines minimizes decomposition .

Advanced Research Questions

Q. How can researchers design experiments to probe the reactivity of the sulfonyl chloride group in nucleophilic substitution reactions?

Methodological steps include:

• Reaction optimization : Varying nucleophiles (amines, alcohols) in stoichiometric ratios under anhydrous conditions (e.g., DMF, THF) at 0–25°C.
• Kinetic monitoring : Use TLC or HPLC to track reaction progress and identify byproducts.
• Product isolation : Purify sulfonamide derivatives via column chromatography or recrystallization, as demonstrated in the synthesis of antitumor 1,3-thiazole-4-sulfonamides .

Q. How should contradictions between computational modeling and experimental crystallographic data be resolved?

• Refinement checks : Use SHELXL to re-examine disorder, twinning, or thermal parameters in X-ray data .
• Validation tools : Programs like WinGX provide metrics (R-factors, electron density maps) to assess model accuracy .
• Comparative analysis : Cross-validate with spectroscopic data (e.g., NMR coupling constants) to reconcile structural discrepancies .

Q. What strategies improve yields during sulfonamide derivative synthesis for biological screening?

• Pre-activation : Generate reactive intermediates (e.g., sulfonyl chloride in situ) to minimize hydrolysis .
• Solvent selection : Use polar aprotic solvents (e.g., DMF) to enhance nucleophilicity.
• Catalysis : Employ base catalysts (e.g., Et₃N) to deprotonate amines and accelerate substitution .

Q. How can researchers address low yields in the oxidative chlorination step of the synthesis?

• Reagent optimization : Replace SOCl₂ with PCl₅ or adjust stoichiometry to favor complete conversion.
• Temperature control : Perform reactions at −10°C to suppress side reactions.
• Intermediate characterization : Use LC-MS to identify incomplete chlorination products and adjust reaction time .

Q. What mechanistic insights guide the design of 1,3-thiazole-sulfonyl chloride derivatives with enhanced bioactivity?

• Structure-activity relationship (SAR) studies : Modify substituents on the thiazole ring (e.g., methyl groups) to alter electronic effects and steric bulk.
• Biological assays : Test derivatives against cancer cell lines (e.g., NCI-60 panel) to correlate structural features (e.g., sulfonamide linkage) with antitumor activity .